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Compound of Interest

Compound Name: Disodium mesoxalate

Cat. No.: B1617692 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate and essential safety and logistical information

for the handling of Disodium mesoxalate, including detailed operational procedures and

disposal plans.

Chemical Identifier:

Name: Disodium mesoxalate

Synonyms: Sodium mesoxalate, Ketomalonic acid disodium salt, Dihydroxymalonic acid

disodium salt

CAS Number: 31635-99-1[1]

Hazard Identification and First Aid
Disodium mesoxalate may cause irritation upon contact.[2] In case of exposure, follow these

first aid measures immediately:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If the

individual is not breathing, provide artificial respiration and seek immediate medical attention.

Do not use mouth-to-mouth resuscitation if the chemical was ingested or inhaled.[2]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and plenty of water. Consult a physician.[2]
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Eye Contact: Rinse eyes with pure water for at least 15 minutes and consult a doctor.[2]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[2]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment when

handling Disodium mesoxalate.
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Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Routine Handling

in a Ventilated

Area

Tightly fitting

safety goggles

with side-shields

(conforming to

EN 166 or

NIOSH

standards).[2]

Chemical-

resistant,

impervious

gloves (e.g.,

Nitrile rubber,

minimum layer

thickness: 0.11

mm). Inspect

gloves prior to

use.[3][4]

Laboratory coat,

buttoned, and

made of a non-

synthetic

material like

cotton. Long

pants and

closed-toe,

closed-heel

shoes are

mandatory.[3]

Not typically

required if

handled in a

well-ventilated

area or under a

chemical fume

hood.[2]

Handling Large

Quantities or

Risk of Dusting

Face shield worn

over safety

goggles.[3]

Chemical-

resistant,

impervious

gloves.[2]

Fire/flame

resistant and

impervious

clothing.[2]

A full-face

respirator may

be necessary if

exposure limits

are exceeded or

irritation is

experienced.[2]

Spill Cleanup

Tightly fitting

safety goggles

with side-shields

and a face

shield.[3]

Inner and outer

chemical-

resistant gloves.

[5]

Chemical-

resistant

coveralls or suit.

[5]

Air-purifying

respirator with

appropriate

cartridges or a

self-contained

breathing

apparatus

(SCBA),

depending on the

spill size and

ventilation.[5]

Operational Plan: Step-by-Step Handling Procedure
1. Receiving and Storage:
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Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a dry, well-ventilated place.[4]

Avoid storage with incompatible materials.

2. Preparation and Weighing:

Conduct all handling in a well-ventilated area, preferably within a chemical fume hood, to

avoid the formation of dust and aerosols.[2][4]

Don appropriate PPE as outlined in the table above.

Use non-sparking tools to prevent ignition sources.[2]

3. Experimental Use:

Avoid contact with skin and eyes.[2]

Wash hands thoroughly after handling.[6]

Do not eat, drink, or smoke in the laboratory.[6]

4. Spill Response:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Remove all sources of ignition.[2]

Contain the spill and prevent it from entering drains.[2]

Collect the spilled material using spark-proof tools and place it in a suitable, closed container

for disposal.[2]
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Chemical Waste: Dispose of Disodium mesoxalate and any contaminated materials at a

licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.

[2]

Do not discharge into sewer systems or the environment.[2]

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous waste.[7] Puncture the container to

render it unusable for other purposes before disposing of it in a sanitary landfill or through

controlled incineration if combustible.[2]

Experimental Workflow and Safety Protocol
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Spill Occurs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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